Cas no 2228248-23-3 (3-(2-bromo-3-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(2-bromo-3-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2228248-23-3
• MF: C₁₀H₆BrNO₄
• MW: 284.062942028046
• CID: 6143444
• PubChem ID: 165765585
• Update Time: 2025-06-14

3-(2-bromo-3-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid
• EN300-2001791
• 2228248-23-3

• Inchi： 1S/C10H6BrNO4/c11-9-5(2-1-3-7(9)13)6-4-8(10(14)15)16-12-6/h1-4,13H,(H,14,15)
• InChI Key： NPFWBHCTRCMTHY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1C=C(C(=O)O)ON=1)O

Computed Properties

• Exact Mass: 282.94802g/mol
• Monoisotopic Mass: 282.94802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-(2-bromo-3-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid

Recent Advances in the Study of 3-(2-bromo-3-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid (CAS: 2228248-23-3)

The compound 3-(2-bromo-3-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid (CAS: 2228248-23-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 3-(2-bromo-3-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid, which serves as a key intermediate in the development of novel heterocyclic compounds. Researchers have optimized its synthesis through multi-step reactions involving bromination and cyclization, achieving higher yields and purity. The presence of both a bromo and a hydroxyl group on the phenyl ring, along with the oxazole-carboxylic acid moiety, provides multiple sites for further functionalization, making it a valuable scaffold for drug discovery.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest its potential application in the development of anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess its pharmacokinetic properties.

Additionally, computational modeling studies have explored the binding interactions of 3-(2-bromo-3-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid with various biological targets. Molecular docking simulations indicate that the compound's oxazole ring and carboxylic acid group play critical roles in forming hydrogen bonds and hydrophobic interactions with target proteins. These insights could guide the design of more potent derivatives with enhanced binding affinity and selectivity.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Researchers are currently exploring modifications to the core structure to improve these properties while retaining its biological activity.

In conclusion, 3-(2-bromo-3-hydroxyphenyl)-1,2-oxazole-5-carboxylic acid represents a promising scaffold for the development of novel therapeutic agents. Its synthetic accessibility, combined with its demonstrated biological activity, makes it a valuable candidate for further investigation. Future research should focus on optimizing its pharmacological profile and exploring its potential in treating specific diseases, such as chronic inflammation or cancer.